3-Cyano-1,4,5,6-tetrahydropyrazine-2-carboxamide

• CAS RN: 123799-52-0
• Molecular Formula: C6H8N4O
• Molecular Weight: 152.15 g/mol
• IUPAC Name: 6-cyano-1,2,3,4-tetrahydropyrazine-5-carboxamide
• InChI: InChI=1S/C6H8N4O/c7-3-4-5(6(8)11)10-2-1-9-4/h9-10H,1-2H2,(H2,8,11)
• InChI Key: HDJUOVSPNFLKTQ-UHFFFAOYSA-N
• SMILES: C1CNC(=C(N1)C#N)C(=O)N
• synonyms: Pyrazinecarboxamide, 3-cyano-1,4,5,6-tetrahydro- (9CI)

Description

3-Cyano-1,4,5,6-tetrahydropyrazine-2-carboxamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as CP-122,288 and is a member of the pyrazine family.

Mechanism of Action

The mechanism of action of 3-Cyano-1,4,5,6-tetrahydropyrazine-2-carboxamide is not fully understood. However, it has been suggested that the compound may act by inhibiting certain enzymes or proteins that are involved in disease progression.
Biochemical and Physiological Effects:
Studies have shown that 3-Cyano-1,4,5,6-tetrahydropyrazine-2-carboxamide has several biochemical and physiological effects. It has been found to have antioxidant properties, which may help to protect cells from damage caused by oxidative stress. Additionally, the compound has been shown to have anti-inflammatory effects, which may help to reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 3-Cyano-1,4,5,6-tetrahydropyrazine-2-carboxamide in lab experiments is its high potency and selectivity. This makes it an ideal compound for use in drug discovery and development. However, one of the limitations of using this compound is that it may have off-target effects, which may limit its usefulness in certain applications.

Future Directions

There are several future directions for research on 3-Cyano-1,4,5,6-tetrahydropyrazine-2-carboxamide. One potential direction is to further investigate its potential as a therapeutic agent for the treatment of cancer and neurological disorders. Additionally, research could be conducted to better understand the mechanism of action of the compound and its potential off-target effects. Finally, studies could be conducted to explore the potential of this compound in other areas of scientific research, such as materials science and nanotechnology.
In conclusion, 3-Cyano-1,4,5,6-tetrahydropyrazine-2-carboxamide is a synthetic compound that has significant potential in various fields of scientific research. Its high potency and selectivity make it an ideal compound for use in drug discovery and development. Further research is needed to fully understand its mechanism of action and potential off-target effects, as well as to explore its potential in other areas of scientific research.

Synthesis Methods

The synthesis of 3-Cyano-1,4,5,6-tetrahydropyrazine-2-carboxamide involves the reaction of 2-amino-5-cyanopyrazine with cyclohexanone in the presence of a catalyst. The resulting product is then further processed to obtain the final compound.

Scientific Research Applications

3-Cyano-1,4,5,6-tetrahydropyrazine-2-carboxamide has been extensively studied for its potential applications in various fields of scientific research. One of the primary applications of this compound is in the development of new drugs. It has been found to have significant potential as a therapeutic agent for the treatment of various diseases, including cancer and neurological disorders.